
Safeguarding Your Research: A Comprehensive
Guide to Handling L-Tyrosine-d2-2

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Tyrosine-d2-2

Cat. No.: B1600381 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of L-Tyrosine-d2-2, offering procedural, step-by-step guidance to support your critical

work.

L-Tyrosine-d2-2, a deuterated form of the amino acid L-Tyrosine, requires careful handling to

minimize exposure and ensure a safe laboratory environment. While specific safety data for

this isotopically labeled compound is not readily available, a conservative approach based on

the known properties of L-Tyrosine is recommended.

Hazard Identification and Personal Protective
Equipment
L-Tyrosine is generally considered a low-hazard compound, though some safety data sheets

(SDS) indicate it may cause skin, eye, and respiratory irritation[1][2][3]. Therefore, appropriate

personal protective equipment (PPE) should be worn at all times when handling L-Tyrosine-
d2-2.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Eye Protection Safety Goggles

Chemical splash goggles

compliant with ANSI Z87.1

standards.

Hand Protection Chemical-Resistant Gloves
Nitrile or neoprene gloves are

recommended.

Body Protection Laboratory Coat
A long-sleeved lab coat, fully

buttoned, is required.

Respiratory Protection Fume Hood or Respirator

For powdered form or when

creating solutions, work in a

certified chemical fume hood. If

a fume hood is not available, a

NIOSH-approved respirator for

dusts is recommended.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational plan is crucial for the safe handling of L-Tyrosine-d2-2 from

receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from strong

oxidizing agents[1].

2. Preparation and Handling:

All handling of powdered L-Tyrosine-d2-2 should be conducted in a certified chemical fume

hood to prevent inhalation of dust.

Before weighing, allow the container to reach room temperature to avoid condensation.

Use designated spatulas and weighing boats.
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When preparing solutions, add the solid to the solvent slowly to avoid splashing.

3. In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For small spills, gently sweep the solid material into a designated waste container. Avoid

creating dust.

Clean the spill area with a damp cloth or absorbent paper, and dispose of the cleaning

materials as hazardous waste.

Disposal Plan
As a stable, non-radioactive isotopically labeled compound, the disposal procedures for L-
Tyrosine-d2-2 are generally the same as for the unlabeled L-Tyrosine.

Waste Collection and Labeling:

Solid Waste: Collect all solid L-Tyrosine-d2-2 waste, including contaminated consumables

(e.g., weigh boats, pipette tips, gloves), in a clearly labeled, sealed, and puncture-resistant

container. The label should read "Hazardous Waste" and "L-Tyrosine-d2-2".

Liquid Waste: Collect solutions containing L-Tyrosine-d2-2 in a separate, sealed, and clearly

labeled hazardous waste container. The label should indicate the solvent and the presence

of L-Tyrosine-d2-2.

Disposal Procedure:

Segregate waste streams to avoid mixing incompatible chemicals.

Ensure all waste containers are tightly sealed and properly labeled.

Follow your institution's specific procedures for the disposal of chemical waste. Do not pour

L-Tyrosine-d2-2 waste down the drain.
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Consider the potential for recycling valuable deuterated compounds through specialized

services, if available and appropriate for your waste stream.

Physical and Chemical Properties of L-Tyrosine
The following table summarizes key quantitative data for L-Tyrosine, which is expected to be

comparable to L-Tyrosine-d2-2.

Property Value

Molecular Formula C₉H₁₁NO₃

Molecular Weight 181.19 g/mol

Melting Point >300 °C (decomposes)

Solubility in Water Slightly soluble

Appearance White crystalline powder

Experimental Workflow for Safe Handling
The following diagram outlines the key steps for the safe handling of L-Tyrosine-d2-2 in a

laboratory setting.
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Safe Handling Workflow for L-Tyrosine-d2-2

Preparation

Handling

Cleanup and Disposal

Don Personal Protective Equipment (PPE)

Prepare work area in a fume hood

Weigh L-Tyrosine-d2-2

Prepare solution (if applicable)

Clean work area

Segregate and label waste

Dispose of waste according to institutional protocols

Click to download full resolution via product page

Safe handling workflow from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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